Cas no 62563-15-9 ((2S,3S)-Dibutyl 2,3-dihydroxysuccinate)

(2S,3S)-Dibutyl 2,3-dihydroxysuccinate is a chiral diester derivative of tartaric acid, characterized by its stereospecific (2S,3S) configuration. This compound is valued for its role as a versatile intermediate in asymmetric synthesis, particularly in the preparation of enantiomerically pure pharmaceuticals and fine chemicals. Its dihydroxyl and ester functionalities enable selective transformations, such as chiral ligand synthesis or resolution agents. The butyl ester groups enhance solubility in organic solvents, facilitating its use in homogeneous catalysis. The product’s defined stereochemistry ensures high enantioselectivity in reactions, making it a preferred choice for applications requiring precise stereocontrol. Its stability under standard conditions further supports handling and storage in laboratory settings.
(2S,3S)-Dibutyl 2,3-dihydroxysuccinate structure
62563-15-9 structure
Product Name:(2S,3S)-Dibutyl 2,3-dihydroxysuccinate
CAS No:62563-15-9
MF:C12H22O6
MW:262.299484729767
CID:57882
PubChem ID:6992610
Update Time:2025-05-27

(2S,3S)-Dibutyl 2,3-dihydroxysuccinate Chemical and Physical Properties

Names and Identifiers

    • (2S,3S)-Dibutyl 2,3-dihydroxysuccinate
    • (-)-DIBUTYL-D-TARTRATE
    • dibutyl (2S,3S)-2,3-dihydroxybutanedioate
    • 62563-15-9
    • SCHEMBL7412284
    • (2S,3S)-Dibutyl2,3-dihydroxysuccinate
    • PCYQQSKDZQTOQG-UWVGGRQHSA-N
    • Dibutyl D-tartrate
    • Di-n-butyl d-tartrate
    • MFCD00068377
    • (2S,3S)-2,3-dihydroxybutanedioic acid dibutyl ester
    • A833852
    • d-Weinsaures Dibutyl
    • DTXSID40426326
    • G84017
    • MDL： MFCD00068377
    • Inchi： 1S/C12H22O6/c1-3-5-7-17-11(15)9(13)10(14)12(16)18-8-6-4-2/h9-10,13-14H,3-8H2,1-2H3/t9-,10-/m0/s1
    • InChI Key： PCYQQSKDZQTOQG-UWVGGRQHSA-N
    • SMILES： O(C([C@H]([C@@H](C(=O)OCCCC)O)O)=O)CCCC

Computed Properties

  • Exact Mass: 262.14200
  • Monoisotopic Mass: 262.141638
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 11
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 93.1

Experimental Properties

  • Color/Form: Not available
  • Density: 1.1214 (rough estimate)
  • Melting Point: 21 ºC
  • Boiling Point: 160 ºC
  • Flash Point: 119.2 °C
  • Refractive Index: 1.4420 (estimate)
  • PSA: 93.06000
  • LogP: 0.39480
  • Solubility: Not available

(2S,3S)-Dibutyl 2,3-dihydroxysuccinate Security Information

(2S,3S)-Dibutyl 2,3-dihydroxysuccinate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB572580-5g
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 €113.90 2025-04-17
abcr
AB572580-25g
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 €264.30 2025-04-17
abcr
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 €745.30 2025-04-17
abcr
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 €1416.10 2025-04-17
Ambeed
A648098-100g
(2S,3S)-Dibutyl 2,3-dihydroxysuccinate
 62563-15-9 95+%
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 $480.0 2024-08-02
Chemenu
CM282806-100g
(2S,3S)-Dibutyl 2,3-dihydroxysuccinate
 62563-15-9 95%
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 $*** 2023-05-30
Ambeed
A648098-25g
(2S,3S)-Dibutyl 2,3-dihydroxysuccinate
 62563-15-9 95%
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 $252.0 2025-04-18

(2S,3S)-Dibutyl 2,3-dihydroxysuccinate Production Method

(2S,3S)-Dibutyl 2,3-dihydroxysuccinate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:62563-15-9)(2S,3S)-Dibutyl 2,3-dihydroxysuccinate
Order Number:A833852
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:35
Price ($):432.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:62563-15-9)(2S,3S)-Dibutyl 2,3-dihydroxysuccinate
A833852
Purity:99%
Quantity:100g
Price ($):432.0
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